Cas no 2034244-05-6 (3-(4-methanesulfonylphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide)

• Product Name: 3-(4-methanesulfonylphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide
• CAS No: 2034244-05-6
• MF: C₂₀H₂₅NO₃S₂
• MW: 391.547403097153
• CID: 5377382
• PubChem ID: 91624491
• Update Time: 2025-09-27

3-(4-methanesulfonylphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-(methylsulfonyl)phenyl)-N-((1-(thiophen-2-yl)cyclopentyl)methyl)propanamide
• F6436-1674
• 3-(4-methanesulfonylphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide
• AKOS025315034
• 2034244-05-6
• 3-(4-methylsulfonylphenyl)-N-[(1-thiophen-2-ylcyclopentyl)methyl]propanamide

• Inchi： 1S/C20H25NO3S2/c1-26(23,24)17-9-6-16(7-10-17)8-11-19(22)21-15-20(12-2-3-13-20)18-5-4-14-25-18/h4-7,9-10,14H,2-3,8,11-13,15H2,1H3,(H,21,22)
• InChI Key： OEHDUDLSNWHVIA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNC(CCC2C=CC(=CC=2)S(C)(=O)=O)=O)CCCC1

Computed Properties

• Exact Mass: 391.12758601g/mol
• Monoisotopic Mass: 391.12758601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 99.9Ų

Additional information on 3-(4-methanesulfonylphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide

Introduction to 3-(4-methanesulfonylphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide (CAS No. 2034244-05-6)

3-(4-methanesulfonylphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2034244-05-6, represents a convergence of advanced structural motifs that are increasingly relevant in the development of novel therapeutic agents. The molecular architecture of this amide derivative incorporates a methanesulfonylphenyl group, which is known for its ability to enhance binding affinity and metabolic stability, alongside a cyclopentyl moiety linked through a thiophene ring. Such structural features are pivotal in designing molecules with improved pharmacokinetic profiles and target specificity.

The significance of this compound lies in its potential applications across multiple domains of medicinal chemistry. The presence of the thiophen-2-yl substituent not only contributes to the overall lipophilicity of the molecule but also introduces a sulfur-rich scaffold that has been extensively studied for its interactions with biological targets. Thiophene derivatives are well-documented for their role in modulating enzyme activity and receptor binding, making them invaluable in the quest for new drug candidates.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The unique combination of a rigid aromatic ring system and an amide functional group in 3-(4-methanesulfonylphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide positions it as a promising candidate for such applications. The methanesulfonylphenyl group, in particular, has been shown to facilitate optimal interactions with hydrophobic pockets within protein targets, thereby enhancing drug efficacy.

The cyclopentyl ring, when incorporated into drug-like molecules, often provides conformational rigidity that aids in maintaining optimal binding orientations. This structural attribute is particularly advantageous in PPI inhibition, where precise alignment with the target protein is crucial. Furthermore, the thiophene ring introduces a degree of chemical diversity that can be exploited to fine-tune pharmacological properties such as solubility and bioavailability.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to rationally design compounds like 3-(4-methanesulfonylphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide with enhanced target specificity. Molecular docking studies have indicated that this compound exhibits promising binding affinities with several therapeutic targets, including enzymes and receptors implicated in inflammatory and neurological disorders. These findings underscore the potential of this scaffold as a basis for developing novel therapeutics.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the thiophen-2-yl group necessitates careful consideration of reaction conditions to ensure high yield and purity. Advanced catalytic systems and transition-metal-mediated reactions have been employed to streamline these processes, reflecting the evolving landscape of synthetic organic chemistry.

In conclusion, 3-(4-methanesulfonylphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide represents a compelling example of how structural complexity can be leveraged to develop molecules with tailored pharmacological properties. Its unique combination of functional groups positions it as a versatile scaffold for further medicinal chemistry exploration. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are poised to play a pivotal role in the next generation of drug discovery efforts.